Cas no 114833-57-7 (4-decoxybenzenethiol)
4-decoxybenzenethiol structure
Product Name:4-decoxybenzenethiol
CAS No:114833-57-7
MF:C16H26OS
MW:266.442043781281
CID:2613385
PubChem ID:23437524
Update Time:2025-04-21
4-decoxybenzenethiol Chemical and Physical Properties
Names and Identifiers
-
- 4-decoxybenzenethiol
- DTXSID80634120
- 114833-57-7
- SCHEMBL6741884
- 4-(Decyloxy)benzene-1-thiol
-
- Inchi: 1S/C16H26OS/c1-2-3-4-5-6-7-8-9-14-17-15-10-12-16(18)13-11-15/h10-13,18H,2-9,14H2,1H3
- InChI Key: IBDCSVQRRHZUGW-UHFFFAOYSA-N
- SMILES: SC1C=CC(=CC=1)OCCCCCCCCCC
Computed Properties
- Exact Mass: 266.17043662Da
- Monoisotopic Mass: 266.17043662Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 10.2Ų
4-decoxybenzenethiol Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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